4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid
Overview
Description
The compound “4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid” is a chemical compound with the molecular formula C₁₁H₁₆F₆N₂O₆S . It has a molecular weight of 418.06 .
Molecular Structure Analysis
The molecular structure of this compound includes an azetidine ring attached to a thiane ring with a 1,1-dioxide group . The compound also includes two 2,2,2-trifluoroacetic acid groups .Physical And Chemical Properties Analysis
The compound is a solid at room temperature .Scientific Research Applications
Synthesis of New Heterocyclic Amino Acid Derivatives
This compound can be used in the synthesis of new heterocyclic amino acid derivatives containing azetidine and oxetane rings . The starting (N-Boc-azetidin-3-ylidene)acetate is obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .
Preparation of Pharmaceutically Active Agents
(3-Arylazetidin-3-yl)acetates IX and X, which can be synthesized using this compound, are used for the preparation of pharmaceutically active agents, including the positive allosteric modulators of GABA A receptors .
Development of δ-Amino Acid Oxetane Derivatives
This compound can be used in the development and synthesis of δ-amino acid oxetane derivatives, such as compound XVI .
Antibacterial and Antifungal Applications
The synthesized molecules from this compound have shown comparable antibacterial results to those of the reference drug (amoxicillin). Moreover, the antifungal screening of the synthetic conjugates was evaluated against both strains T. harzianum and A. niger compared to the standard drug (fluconazole) .
Advanced Manufacturing
In the field of advanced manufacturing, this compound could potentially be used in the development of wireless equipment. For instance, it could be used in the creation of generic short-range devices, including alarms, telecommand, telemetry, data transmission in general, etc .
Radio Frequency Identification (RFID)
This compound could potentially be used in the development of Radio Frequency Identification (RFID) devices, which are used for tracking and identification purposes .
Safety and Hazards
properties
IUPAC Name |
4-(azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2S.C2HF3O2/c10-12(11)3-1-7(2-4-12)8-5-9-6-8;3-2(4,5)1(6)7/h7-9H,1-6H2;(H,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKDFVDBHWFWPCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC1C2CNC2.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16F3NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid | |
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